Cas no 1392803-66-5 (methyl 2-azabicyclo[2.1.1]hexane-1-carboxylate;hydrochloride)

• Product Name: methyl 2-azabicyclo[2.1.1]hexane-1-carboxylate;hydrochloride
• CAS No: 1392803-66-5
• MF: C₇H₁₂ClNO₂
• MW: 177.628681182861
• MDL: MFCD23106151
• CID: 3168365
• PubChem ID: 72208270
• Update Time: 2025-10-28

methyl 2-azabicyclo[2.1.1]hexane-1-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-azabicyclo[2.1.1]hexane-1-carboxylate hydrochloride
• Methyl 2-aza-bicyclo[2.1.1]hexane-1-carboxylate hydrochloride
• Methyl 2-aza-bicyclo[2.1.1]hexane-1-carboxylate HCl
• 2-Aza-bicyclo[2.1.1]hexane-1-carboxylic acid methyl ester hydrochloride
• PB39107
• Z2515207572
• methyl 2-azabicyclo[2.1.1]hexane-1-carboxylate;hydrochloride
• 1392803-66-5
• P13644
• 2-Aza-bicyclo[2.1.1]hexane-1-carboxylic acid methyl ester HCl
• EN300-299227
• AKOS025395315
• CS-0057641
• EN300-37375129
• Methyl2-aza-bicyclo[2.1.1]hexane-1-carboxylatehydrochloride
• SS-4933
• methyl (1s)-2-azabicyclo[2.1.1]hexane-1-carboxylate hydrochloride
• MFCD23106151
• Methyl 2-azabicyclo(2.1.1)hexane-1-carboxylate hydrochloride
• SFC80366
• 101-488-9

• MDL： MFCD23106151
• Inchi： 1S/C7H11NO2.ClH/c1-10-6(9)7-2-5(3-7)4-8-7;/h5,8H,2-4H2,1H3;1H
• InChI Key： XHWZCUMKIYBLTF-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C12CC(CN1)C2)=O

Computed Properties

• Exact Mass: 177.0556563 g/mol
• Monoisotopic Mass: 177.0556563 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• Molecular Weight: 177.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-azabicyclo[2.1.1]hexane-1-carboxylate;hydrochloride

Methyl 2-Azabicyclo[2.1.1]hexane-1-carboxylate Hydrochloride (CAS 1392803-66-5): A Versatile Building Block in Modern Organic Synthesis

Methyl 2-azabicyclo[2.1.1]hexane-1-carboxylate hydrochloride (CAS 1392803-66-5) is an emerging pharmaceutical intermediate gaining attention in medicinal chemistry and drug discovery. This bicyclic compound belongs to the class of constrained heterocycles, which are increasingly important in the development of bioactive molecules with improved metabolic stability and target selectivity.

The unique 2-azabicyclo[2.1.1]hexane scaffold offers several advantages in drug design, including enhanced three-dimensionality compared to flat aromatic systems. Researchers are particularly interested in this methyl carboxylate derivative as it serves as a versatile precursor for various transformations. The hydrochloride salt form (methyl 2-azabicyclo[2.1.1]hexane-1-carboxylate hydrochloride) provides improved stability and handling characteristics, making it more practical for laboratory use.

Recent studies highlight the growing demand for sp3-rich building blocks like CAS 1392803-66-5 in fragment-based drug discovery. The compound's bridged bicyclic structure contributes to increased molecular complexity while maintaining relatively low molecular weight - a key consideration in modern drug design paradigms. Pharmaceutical companies are exploring its potential in developing central nervous system (CNS) therapeutics, as the scaffold shows promising blood-brain barrier penetration properties.

The synthesis and applications of methyl 2-azabicyclo[2.1.1]hexane-1-carboxylate hydrochloride have become a hot topic in organic chemistry forums and research publications. Many synthetic chemists are searching for efficient routes to access this aza-bridged bicyclic system and its derivatives. The compound's carboxylate ester functionality allows for diverse derivatization, enabling the creation of various amide and carboxylic acid analogs.

In the context of green chemistry trends, researchers are investigating more sustainable methods to produce CAS 1392803-66-5. Recent publications describe catalytic approaches that reduce waste generation and improve atom economy in the synthesis of such constrained heterocyclic compounds. These developments align with the pharmaceutical industry's growing emphasis on environmentally friendly synthetic routes.

The physicochemical properties of methyl 2-azabicyclo[2.1.1]hexane-1-carboxylate hydrochloride make it particularly valuable for medicinal chemistry optimization. Its balanced lipophilicity and polarity contribute to favorable drug-like characteristics, while the bridged ring system provides structural rigidity that can enhance target binding affinity. These features explain why this compound appears in several patent applications for novel therapeutic agents.

Analytical characterization of CAS 1392803-66-5 typically involves advanced techniques such as NMR spectroscopy and mass spectrometry. The hydrochloride salt form shows excellent solubility in polar solvents, facilitating its use in various chemical transformations. Quality control specifications for this pharmaceutical intermediate typically require high purity levels (>98%) to ensure consistent performance in downstream applications.

From a commercial perspective, methyl 2-azabicyclo[2.1.1]hexane-1-carboxylate hydrochloride has seen growing demand from contract research organizations and academic laboratories. Suppliers are increasingly offering custom synthesis services and bulk quantities of this specialty chemical. The compound's price point and availability have become common search queries among synthetic chemists evaluating its potential for their projects.

Safety considerations for handling CAS 1392803-66-5 follow standard laboratory protocols for organic salts. While not classified as highly hazardous, proper personal protective equipment is recommended when working with this material. Material safety data sheets provide detailed handling instructions for this aza-bicyclic compound in research settings.

The future outlook for methyl 2-azabicyclo[2.1.1]hexane-1-carboxylate hydrochloride appears promising, with potential applications extending beyond pharmaceuticals. Materials science researchers are exploring its use in designing novel functional materials, while catalysis experts investigate its potential as a ligand in asymmetric synthesis. These diverse applications contribute to the compound's growing importance in chemical research.

For researchers seeking alternatives to CAS 1392803-66-5, several structurally related aza-bridged bicyclic compounds are available. However, the specific spatial arrangement and functional group positioning in methyl 2-azabicyclo[2.1.1]hexane-1-carboxylate hydrochloride make it unique for certain applications. Comparative studies of similar scaffolds frequently appear in recent literature, highlighting the continued interest in this chemical space.

Storage recommendations for methyl 2-azabicyclo[2.1.1]hexane-1-carboxylate hydrochloride typically suggest keeping the material in a cool, dry environment protected from moisture. The hydrochloride salt form generally offers better stability than the free base, contributing to its preference in many synthetic applications. Proper storage conditions help maintain the compound's purity and reactivity over extended periods.

In summary, CAS 1392803-66-5 represents an important building block in contemporary organic synthesis, particularly for pharmaceutical applications. Its 2-azabicyclo[2.1.1]hexane core structure offers unique three-dimensionality that is highly valued in modern drug discovery. As research into constrained heterocycles continues to expand, the significance of this compound and its derivatives is likely to grow across multiple scientific disciplines.